Cas no 921796-85-2 (2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 921796-85-2
• MF: C₁₉H₁₂F₂N₂O₃S
• MW: 386.371990203857
• CID: 5860251
• PubChem ID: 41644945
• Update Time: 2025-11-05

2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]benzamide
• SR-01000911356-1
• 2,6-difluoro-N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)benzamide
• 921796-85-2
• SR-01000911356
• F2252-0093
• AKOS024631338
• 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

• Inchi： 1S/C19H12F2N2O3S/c1-25-14-7-2-4-10-8-15(26-17(10)14)13-9-27-19(22-13)23-18(24)16-11(20)5-3-6-12(16)21/h2-9H,1H3,(H,22,23,24)
• InChI Key： XDQJSJPJIWZCOV-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC3=CC=CC(OC)=C3O2)=CS1)(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 386.05366975g/mol
• Monoisotopic Mass: 386.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 92.6Ų

Additional information on 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide

Research Brief on 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921796-85-2)

The compound 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921796-85-2) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique benzofuran-thiazole hybrid scaffold, has garnered significant attention due to its potential therapeutic applications, particularly in oncology and inflammatory diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and structure-activity relationships (SAR) to optimize its efficacy and safety profile.

Recent research has demonstrated that 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide exhibits potent inhibitory activity against specific kinase targets implicated in cancer progression. In vitro assays have shown nanomolar-range IC50 values against kinases such as BRAF and MEK, which are critical components of the MAPK signaling pathway. These findings suggest that the compound could serve as a valuable tool for targeted therapy in malignancies driven by dysregulated MAPK signaling, such as melanoma and colorectal cancer.

Structural modifications of the compound have been explored to enhance its selectivity and bioavailability. For instance, the introduction of the 7-methoxy group on the benzofuran moiety has been shown to improve metabolic stability, while the 2,6-difluoro substitution on the benzamide ring contributes to increased binding affinity. Computational modeling and X-ray crystallography studies have provided insights into the molecular interactions between the compound and its kinase targets, facilitating the design of next-generation derivatives.

In vivo studies have further validated the therapeutic potential of 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide. Preclinical models of tumor xenografts have demonstrated significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic analyses revealed favorable oral bioavailability and a half-life conducive to once-daily dosing, positioning the compound as a viable candidate for clinical development.

Beyond oncology, recent investigations have explored the anti-inflammatory properties of this compound. It has been shown to modulate NF-κB and NLRP3 inflammasome pathways, suggesting potential applications in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. These dual therapeutic roles highlight the versatility of 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide and underscore the importance of continued research in this area.

In conclusion, 2,6-difluoro-N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-ylbenzamide (CAS: 921796-85-2) represents a multifaceted compound with significant promise in both oncology and inflammation research. Ongoing studies aim to further refine its pharmacological profile and explore its potential in combination therapies. The compound's unique structural features and robust biological activity make it a compelling subject for future investigations in chemical biology and drug development.